Cas no 28808-62-0 (Fraxinellone)
Fraxinellone was isolated from the root bark of Dictamnus dasycarpus, a Brassicaceae plant Fraxinellone is a PD-L1 inhibitor that inhibits HIF-1 α Protein synthesis without affecting HIF-1 α Protein degradation Fraxinellone has potential for cancer immunity by targeting PD-L1
Fraxinellone structure
Fraxinellone Properties
Names and Identifiers
-
- FRAXINELLONE
- 1(3H)-Isobenzofuranone,3-(3-furanyl)-3a,4,5,6-
- tetrahydro-3a,7-dimethyl-,(3R,3aR)- (9CI)
- (3R)-3β-(3-Furanyl)-3aβ,7-dimethyl-1,3,3a,4,5,6-hexahydroisobenzofuran-1-one
- (3R)-3β-(3-Furyl)-3a,4,5,6-tetrahydro-3aβ,7-dimethylisobenzofuran-1(3H)-one
- 3-(3-Furyl)-3a,4,5,6-tetrahydro-3a,7-dimethylphthalide
- FRAXINELLONE(RG)
- 1(3H)-Isobenzofuranone,3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R,3aR)-
- (3R,3aR)-3-(Furan-3-yl)-3a,7-dimethyl-3a,4,5,6-tetrahydroisobenzofuran-1(3H)-one
- [ "" ]
- NSC638730
- Phthalide, 3-(3-furyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-
- 3-Furan-3-yl-3a,7-dimethyl-3a,4,5,6-tetrahydro-3H-isobenzofuran-1-one
- Fraxinellone, >=98% (HPLC)
- 1(3H)-Isobenzofuranone, 3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R,3aR)-
- s9100
- 1(3H)-Isobenzofuranone, 3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R-cis)-
- NCGC0038549
- AKOS021768192
- 2HP328XN7C
- NCGC00385492-02
- 28808-62-0
- CS-0008274
- Q-100363
- HY-N0242
- SCHEMBL17503653
- CHEMBL257170
- AC-35090
- (3R,3aR)-3-(furan-3-yl)-3a,7-dimethyl-3,4,5,6-tetrahydro-2-benzofuran-1-one
- CHEBI:181043
- F1187
- CCG-266803
- (3R,3aR)-3-(3-Furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-1(3H)-isobenzofuranone
- A876614
- MFCD11101451
- HMS3886L16
- BS-16428
- (3R,3aS)-3-(furan-3-yl)-3a,7-dimethyl-3,4,5,6-tetrahydro-2-benzofuran-1-one
- (3R,3aR)-3-(uran-3-yl)-3a,7-dimethyl-3,4,5,6-tetrahydro-2-benzouran-1-one
- NCGC00385492-01
- NCI60_012928
- DTXSID30951450
- (3R*,3aR*)-3-(3-furanyl)-3a,4,5,6- tetrahydro-3a,7-dimethyl-2-benzofuran-1(3H)-one
- 3-(Furan-3-yl)-3a,7-dimethyl-3a,4,5,6-tetrahydro-2-benzofuran-1(3H)-one
- NSC-638730
- MLS000071950
- MLSMR
- SMR000009046
- 1(3H)-Isobenzofuranone, 3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R,3aR)-; 1(3H)-Isobenzofuranone, 3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R-cis)-; Phthalide, 3-(3-furyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl- (8CI); (3R,3aR)-3-(3-Furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-1(3H)-isobenzofuranone; Fraxinellone
- 1(3H)-Isobenzofuranone, 3-(3-furanyl)-3a,4,5,6-tetrahydro-3a,7-dimethyl-, (3R-cis)-(9CI)
- +Expand
-
- MFCD11101451
- XYYAFLHHHZVPRN-GXTWGEPZSA-N
- 1S/C14H16O3/c1-9-4-3-6-14(2)11(9)13(15)17-12(14)10-5-7-16-8-10/h5,7-8,12H,3-4,6H2,1-2H3/t12-,14+/m0/s1
- O1C(C2=C(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@]1([H])C1=C([H])OC([H])=C1[H])=O
Computed Properties
- 232.109944g/mol
- 0
- 2.5
- 0
- 3
- 1
- 232.109944g/mol
- 232.109944g/mol
- 39.4Ų
- 17
- 385
- 0
- 2
- 0
- 0
- 0
- 1
- 232.27
Experimental Properties
- 3.38420
- 39.44000
- 1.5557 (estimate)
- 372.9℃/760mmHg
- 114.0 to 118.0 deg-C
- 179.3±24.6 °C
- Powder
- 1.1649 (rough estimate)
Fraxinellone Price
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Fraxinellone Related Literature
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1. Structure and absolute configuration of fraxinellone: X-ray analysis of 9β-bromofraxinelloneP. Coggon,A. T. McPhail J. Chem. Soc. B 1970 1521
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Mengying Lv,Yuan Tian,Zunjian Zhang,Jingyu Liang,Fengguo Xu,Jianbo Sun RSC Adv. 2015 5 15700
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Yong Guo,Ruige Yang,Hui Xu RSC Adv. 2017 7 28009
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Mengying Lv,Yuan Tian,Zunjian Zhang,Jingyu Liang,Fengguo Xu,Jianbo Sun RSC Adv. 2015 5 15700
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5. Synthetic studies on terpene compounds. Part 13. Total synthesis of fraxinelloneTakashi Tokoroyama,Yoshiyasu Fukuyama,Takashi Kubota,Kenji Yokotani J. Chem. Soc. Perkin Trans. 1 1981 1557
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D. E. U. Ekong,C. O. Fakunle,A. K. Fasina,J. I. Okogun J. Chem. Soc. D 1969 1166
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7. Chemistry of the meliacins (limonoids). The structure of melianin A, a new protomeliacin from Melia azedarachJoseph I. Okogun,Christopher O. Fakunle,Donald E. U. Ekong,Joseph D. Connolly J. Chem. Soc. Perkin Trans. 1 1975 1352
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Jun Luo,Yunpeng Sun,Qiurong Li,Lingyi Kong Nat. Prod. Rep. 2022 39 1325
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P. Coggon,A. T. McPhail,R. Storer,D. W. Young J. Chem. Soc. D 1969 828
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Yong Guo,Xiaoguang Wang,Lailiang Qu,Shengnan Xu,Yi Zhao,Ruoqian Xie,Mengxing Huang,Yanbing Zhang RSC Adv. 2017 7 11796
28808-62-0 (Fraxinellone) Related Products
- 12798-51-5(Spiro[furan-3(2H),6'-[6H]naphtho[1,8-bc]furan]-2,2'(4'H)-dione,5-(3-furanyl)-3',4,5,5',5'a,7',8',8'a-octahydro-8'-hydroxy-7'-methyl-,(3S,5S,5'aS,7'S,8'S,8'aR)-)
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- 751-03-1(Obacunone)
- 1063-77-0([(1R,2R,4S,7R,8S,11R,12R,13R,18R)-7-(Furan-3-yl)-1,8,12,17,17-pentamethyl-5,15,20-trioxo-3,6,16-trioxapentacyclo[9.9.0.02,4.02,8.012,18]icosan-13-yl] acetate)
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